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Compound of Interest

Compound Name: Boc-ala-gly-osu

CAS No.: 74535-75-4

Cat. No.: B558645 Get Quote

Part 1: Executive Summary & Chemical Profile
Boc-Ala-Gly-OSu (N-(tert-Butoxycarbonyl)-L-alanyl-glycine N-hydroxysuccinimide ester) is a

specialized dipeptide building block used in solid-phase and solution-phase peptide synthesis.

As an activated N-hydroxysuccinimide (NHS) ester, it possesses high reactivity toward primary

amines and is sensitive to moisture.

While not classified as a P-list or U-list acutely toxic substance under US RCRA regulations, it

acts as a chemical irritant and sensitizer. Improper disposal of active esters can lead to

uncontrolled reactions in waste streams or contamination of municipal water systems.
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Property Specification

Chemical Name Boc-Ala-Gly-OSu

Functional Groups
Boc (Protecting Group), Dipeptide Backbone,

NHS Ester (Leaving Group)

Reactivity
High. Reacts rapidly with amines; hydrolyzes in

aqueous basic conditions.

Physical State White to off-white powder/solid.

Primary Hazards
Skin/Eye Irritant (H315, H319), STOT SE 3

(Respiratory Irritant).

Storage Class
11 (Combustible Solids) or similar, depending

on local codes. Store at -20°C, desiccated.

Part 2: Scientific Rationale for Disposal Protocols
To ensure safety and environmental compliance, disposal procedures must address the

chemical reactivity of the NHS ester moiety.

The Mechanism of Hazard Neutralization
The "OSu" group is an electrophilic center designed to react with nucleophiles. In a waste

container, unquenched NHS esters can react with other waste components (amines, thiols),

generating heat or toxic byproducts.

The Solution: Controlled Quenching Before disposal of liquid waste, the active ester must be

"quenched" (deactivated). This is achieved via Aminolysis or Hydrolysis:

Aminolysis (Preferred): Reacting the ester with a sacrificial amine (e.g., Tris, Glycine,

Ethanolamine). This forms a stable, non-reactive amide.

Hydrolysis: Reacting with aqueous base (pH > 8.0) to convert the ester back to the

carboxylic acid and N-hydroxysuccinimide (NHS), both of which are water-soluble and lower

hazard.
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Visualization: Quenching Mechanism
The following diagram illustrates the chemical transformation that renders the waste safe.

To cite this document: BenchChem. [Safe Handling and Disposal of Boc-Ala-Gly-OSu: An
Operational Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558645#boc-ala-gly-osu-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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